Cas no 90746-94-4 (4-Hydroxyestradiol 3-O-b-D-Glucuronide)

4-Hydroxyestradiol 3-O-β-D-Glucuronide is a conjugated metabolite of 4-hydroxyestradiol, formed via glucuronidation at the 3-position. This water-soluble derivative enhances excretion and reduces biological activity, making it valuable for studying estrogen metabolism and detoxification pathways. Its stability and well-defined structure facilitate research into phase II metabolism, particularly in liver and renal clearance studies. The compound serves as a critical reference standard in analytical applications, such as LC-MS or HPLC, for quantifying estrogen metabolites in biological samples. Its high purity and specificity support investigations into hormonal regulation, carcinogenesis, and endocrine-disrupting mechanisms, providing insights into both physiological and pathological processes.

4-Hydroxyestradiol 3-O-b-D-Glucuronide structure

90746-94-4 structure

Product Name:4-Hydroxyestradiol 3-O-b-D-Glucuronide

CAS No:90746-94-4

MF:C₂₄H₃₂O₉

MW:464.505488395691

CID:4669799

Update Time:2025-06-07

4-Hydroxyestradiol 3-O-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

- (17beta)-4,17-Dihydroxyestra-1,3,5(10)-trien-3-yl beta-D-glucopyranosiduronic acid
- 4-Hydroxyestradiol 3-glucuronide
- 4-Hydroxyestradiol 3-O-β-D-Glucuronide
- 4-Hydroxyestradiol 3-O-b-D-Glucuronide
- Inchi： 1S/C24H32O9/c1-24-9-8-11-10-4-6-15(32-23-20(29)18(27)19(28)21(33-23)22(30)31)17(26)13(10)3-2-12(11)14(24)5-7-16(24)25/h4,6,11-12,14,16,18-21,23,25-29H,2-3,5,7-9H2,1H3,(H,30,31)/t11?,12?,14?,16-,18-,19-,20+,21-,23+,24-/m0/s1
- InChI Key： HGCOILRQOIIUJW-QFQBUQOISA-N
- SMILES： O(C1=C(O)C2=C(C=C1)C1C(C3[C@@](CC1)(C)[C@@H](O)CC3)CC2)[C@@H]1O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@H]1O

Experimental Properties

Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.15 g/l) (25 º C),

4-Hydroxyestradiol 3-O-b-D-Glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H941605-1mg	4-Hydroxyestradiol 3-O-b-D-Glucuronide	90746-94-4	1mg	$ 1918.00	2023-09-07
TRC	H941605-2.5mg	4-Hydroxyestradiol 3-O-b-D-Glucuronide	90746-94-4	2.5mg	$ 3198.00	2023-09-07
TRC	H941605-5mg	4-Hydroxyestradiol 3-O-b-D-Glucuronide	90746-94-4	5mg	$ 3841.00	2023-09-07
TRC	H941605-10mg	4-Hydroxyestradiol 3-O-b-D-Glucuronide	90746-94-4	10mg	$5752.00	2023-05-18